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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)cyclohexan-1-

ol

Cat. No.: B12098399

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Methoxyphenyl)cyclohexan-1-ol is a tertiary alcohol of significant interest in synthetic

and medicinal chemistry. Its structural motif, featuring a cyclohexanol ring bonded to a

methoxy-substituted phenyl group, serves as a crucial building block for a range of more

complex molecules. This guide provides a comprehensive overview of its chemical identity,

synthesis, and characterization, with a focus on the practical application and scientific rationale

behind the methodologies presented.

Chemical Identity and Properties
The unambiguous identification of a chemical entity is paramount for scientific rigor. The

standardized nomenclature and registry numbers for this compound are as follows:

IUPAC Name: 1-(4-methoxyphenyl)cyclohexan-1-ol[1]

CAS Number: 17138-79-3[1]
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A summary of its key computed physical and chemical properties is provided in the table below.

Property Value Source

Molecular Formula C13H18O2 PubChem[1]

Molecular Weight 206.28 g/mol PubChem[1]

Canonical SMILES
COC1=CC=C(C=C1)C2(CCC

CC2)O
PubChem[1]

InChI Key
FLYAGGNZYBWGJK-

UHFFFAOYSA-N
PubChem[1]

These identifiers and properties form the foundational data for any research or development

involving this compound, ensuring clarity and reproducibility.

Synthesis of 1-(4-Methoxyphenyl)cyclohexan-1-ol
The most common and efficient method for the laboratory-scale synthesis of 1-(4-
methoxyphenyl)cyclohexan-1-ol is the Grignard reaction. This powerful carbon-carbon bond-

forming reaction utilizes an organomagnesium halide to perform a nucleophilic attack on a

carbonyl group.

Reaction Principle
The synthesis involves the reaction of a Grignard reagent, specifically (4-

methoxyphenyl)magnesium bromide, with cyclohexanone. The nucleophilic carbon of the

Grignard reagent adds to the electrophilic carbonyl carbon of cyclohexanone, forming a

magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield

the desired tertiary alcohol.

Detailed Experimental Protocol
The following protocol is a representative example of the synthesis of 1-(4-
methoxyphenyl)cyclohexan-1-ol via the Grignard reaction.

Materials and Reagents:
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4-Bromoanisole

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Cyclohexanone

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Iodine crystal (as an initiator)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to the flask.

In the dropping funnel, prepare a solution of 4-bromoanisole in anhydrous diethyl ether or

THF.

Add a small amount of the 4-bromoanisole solution to the magnesium turnings. The

reaction is initiated when the brown color of the iodine disappears and bubbling is

observed.

Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is

consumed. The resulting grey-black solution is the (4-methoxyphenyl)magnesium bromide

Grignard reagent.

Reaction with Cyclohexanone:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the Grignard reagent solution in an ice bath.

Dissolve cyclohexanone in anhydrous diethyl ether or THF and add it to the dropping

funnel.

Add the cyclohexanone solution dropwise to the cooled Grignard reagent with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Workup and Purification:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated aqueous solution of ammonium chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the crude

product.

The crude product can be purified by recrystallization or column chromatography to yield

pure 1-(4-methoxyphenyl)cyclohexan-1-ol.

Causality Behind Experimental Choices
Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents, such

as water. Any moisture present will protonate the Grignard reagent, rendering it inactive.

Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used.

Initiation with Iodine: The reaction between magnesium and the aryl halide can sometimes

be slow to start. Iodine acts as an initiator by reacting with the magnesium surface to form

magnesium iodide, which exposes a fresh, reactive magnesium surface.
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Controlled Addition: The addition of both the aryl halide and cyclohexanone is done dropwise

to control the exothermic nature of the reaction and prevent side reactions.

Aqueous Workup with NH4Cl: A saturated solution of ammonium chloride is a mild acid that

effectively protonates the alkoxide intermediate without causing potential side reactions that

could occur with stronger acids.

Spectroscopic Characterization
The identity and purity of the synthesized 1-(4-methoxyphenyl)cyclohexan-1-ol should be

confirmed by spectroscopic methods. While a specific spectrum for this exact compound is not

readily available in the provided search results, the expected spectral features can be predicted

based on its structure.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

distinct signals for the aromatic protons of the methoxyphenyl group (typically in the range of

δ 6.8-7.5 ppm), a singlet for the methoxy group protons (around δ 3.8 ppm), and a series of

multiplets for the cyclohexyl protons (in the upfield region, δ 1.2-2.0 ppm). A singlet

corresponding to the hydroxyl proton will also be present, and its chemical shift can vary

depending on the solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

characteristic signals for the quaternary carbon attached to the hydroxyl group (in the range

of δ 70-80 ppm), the carbons of the phenyl ring (δ 110-160 ppm), the methoxy carbon

(around δ 55 ppm), and the carbons of the cyclohexyl ring (δ 20-40 ppm).

IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a broad absorption

band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl

group. Strong C-O stretching bands will appear around 1250 cm⁻¹ (for the aryl ether) and

1050-1150 cm⁻¹ (for the tertiary alcohol). The aromatic C-H and C=C stretching vibrations

will also be present.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺) at m/z

= 206. The fragmentation pattern would likely involve the loss of a water molecule (M-18)

and other characteristic fragments of the cyclohexyl and methoxyphenyl moieties.
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Applications in Drug Development
1-(4-Methoxyphenyl)cyclohexan-1-ol is a key intermediate in the synthesis of several

pharmaceutically active compounds. Its most notable application is as a precursor to the

antidepressant drug Venlafaxine and its active metabolite, Desvenlafaxine.[2] The synthesis of

these drugs often involves the modification of the hydroxyl group and subsequent introduction

of an amino group. The structural framework provided by 1-(4-methoxyphenyl)cyclohexan-1-
ol is crucial for the pharmacological activity of these central nervous system agents.[3]

Experimental and Logical Workflow Diagram
The following diagram illustrates the logical flow of the synthesis and characterization of 1-(4-
methoxyphenyl)cyclohexan-1-ol.

Synthesis

Characterization

4-Bromoanisole + Mg + Cyclohexanone Grignard Reaction
Anhydrous Ether/THF

Aqueous Workup (NH4Cl) Purification (Recrystallization/Chromatography) 1-(4-Methoxyphenyl)
cyclohexan-1-ol

Pure Compound

NMR (¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 1-(4-Methoxyphenyl)cyclohexan-
1-ol.

Conclusion
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1-(4-Methoxyphenyl)cyclohexan-1-ol is a valuable chemical intermediate with a well-

established synthetic route and clear applications in the pharmaceutical industry. The Grignard

reaction provides a reliable method for its preparation, and its structure can be unequivocally

confirmed through standard spectroscopic techniques. A thorough understanding of its

synthesis and properties is essential for researchers and drug development professionals

working on novel therapeutics derived from this versatile scaffold.
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Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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